2-(5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)-N-(2,3,4-trifluorophenyl)acetamide

• IUPAC Name: 2-[5-(1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]-N-(2,3,4-trifluorophenyl)acetamide
• InChI: InChI=1S/C18H11F3N2O4/c19-11-2-3-12(18(21)17(11)20)22-16(24)7-10-6-14(27-23-10)9-1-4-13-15(5-9)26-8-25-13/h1-6H,7-8H2,(H,22,24)
• InChI Key: YACOHJAWNWTXPA-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=CC(=NO3)CC(=O)NC4=C(C(=C(C=C4)F)F)F
• Molecular Formula: C18H11F3N2O4
• Molecular Weight: 376.3 g/mol

Description

The compound contains several functional groups including a benzo[d][1,3]dioxol-5-yl group, an isoxazole ring, and a trifluorophenyl group. The presence of these groups suggests that the compound could have interesting chemical and physical properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups in space. The presence of the isoxazole ring and the trifluorophenyl group could potentially introduce steric hindrance, affecting the overall shape of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-donating and withdrawing properties of the functional groups present. For example, the trifluorophenyl group is a strong electron-withdrawing group, which could make the compound more reactive.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluorophenyl group could increase the compound’s lipophilicity, affecting its solubility and permeability.

Scientific Research Applications

Metal-Organic Frameworks (MOFs) with Dioxole Functionalization

• Researchers have explored the synthesis and physical properties of dioxole functionalized metal–organic frameworks (MOFs) using this compound. . These frameworks exhibit distinct physical properties due to the binding of the dioxole group to Zn(II) ions.

Anticancer Activity

• The compound has been evaluated for its cytotoxic effects on three cancer cell lines: HepG2, HCT116, and MCF-7. . Further investigations into its mechanism of action and potential as an anticancer agent are warranted.

Molecular Electrostatic Potentials (MEP)

• MEP analysis helps understand the relationship between molecular structure and physicochemical properties. . Such insights can guide drug design and interactions.

Functionalized Benzo[d][1,3]dioxole Derivatives

• . These derivatives may find applications in materials science or organic synthesis.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if this compound is intended to be used as a drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper safety measures should be taken when handling this compound.

Future Directions

Future research could focus on exploring the potential applications of this compound, studying its reactivity, or optimizing its synthesis.